Cas no 1820673-85-5 (2-(3-aminopiperidin-1-yl)ethan-1-ol dihydrochloride)

• Product Name: 2-(3-aminopiperidin-1-yl)ethan-1-ol dihydrochloride
• CAS No: 1820673-85-5
• MF: C₇H₁₈Cl₂N₂O
• MW: 217.136620044708
• MDL: MFCD28891145
• CID: 4620542
• PubChem ID: 119057120
• Update Time: 2025-08-05

2-(3-aminopiperidin-1-yl)ethan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopiperidin-1-yl)ethanol;dihydrochloride
• EN300-227398
• 1820673-85-5
• SCHEMBL22654994
• 2-(3-aminopiperidin-1-yl)ethan-1-oldihydrochloride
• 2-(3-aminopiperidin-1-yl)ethan-1-ol dihydrochloride
• F84798
• 1-Piperidineethanol,3-amino-,hydrochloride(1:2)
• 2-(3-aminopiperidin-1-yl)ethanol dihydrochloride

• MDL： MFCD28891145
• Inchi： 1S/C7H16N2O.2ClH/c8-7-2-1-3-9(6-7)4-5-10;;/h7,10H,1-6,8H2;2*1H
• InChI Key： NCUJDFBOIOBLDV-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCCN1CCCC(C1)N

Computed Properties

• Exact Mass: 216.0796186g/mol
• Monoisotopic Mass: 216.0796186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.5Ų

Additional information on 2-(3-aminopiperidin-1-yl)ethan-1-ol dihydrochloride

2-(3-Aminopiperidin-1-yl)ethan-1-ol Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1820673-85-5, commonly referred to as 2-(3-aminopiperidin-1-yl)ethan-1-ol dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperidine ring, an amino group, and an ethanol moiety, all of which contribute to its versatile chemical behavior.

Recent studies have highlighted the importance of 2-(3-aminopiperidin-1-yl)ethan-1-ol dihydrochloride in the synthesis of bioactive compounds. Researchers have explored its role as a precursor in the development of novel pharmaceutical agents, particularly in the areas of central nervous system disorders and cancer therapy. The compound's ability to form stable intermediates during synthesis has made it a valuable tool in medicinal chemistry.

The structural elucidation of 2-(3-Aminopiperidin-1-yl)ethan-1-ol dihydrochloride has been a focal point of recent investigations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have provided insights into its molecular configuration. These studies have confirmed the presence of a rigid piperidine ring system, which plays a crucial role in determining the compound's reactivity and selectivity in various chemical reactions.

In terms of synthesis, 2-(3-Aminopiperidin-1-YL)Ethan-Ol Dihydrochloride can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are essential for pharmacological studies. The optimization of reaction conditions has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

The pharmacological profile of 2-(3-Aminopiperidin-YL)Ethan-Ol Dihydrochloride has been extensively studied in preclinical models. Experimental data suggest that this compound exhibits potent activity against various disease targets, including neurodegenerative diseases and inflammatory conditions. Its ability to modulate key cellular pathways makes it a promising candidate for drug discovery programs.

Moreover, 2-(3-Aminopiperidin-YL)Ethan-Ol Dihydrochloride has been investigated for its potential as a chiral building block in asymmetric synthesis. Its unique stereochemistry allows for the construction of complex molecular architectures that are otherwise challenging to synthesize. This property has led to its use in the development of enantioselective catalysts and chiral ligands.

Recent collaborative efforts between academic institutions and pharmaceutical companies have further expanded our understanding of this compound's applications. For instance, its role in the synthesis of opioid receptor agonists has been explored, highlighting its potential in pain management therapies. Additionally, studies on its interaction with membrane proteins have provided valuable insights into its pharmacokinetic properties.

In conclusion, 2-(3-Aminopiperidin-YL)Ethan-Ol Dihydrochloride is a multifaceted compound with significant implications for both academic research and industrial applications. Its structural versatility, combined with recent advancements in synthetic methodologies and pharmacological evaluations, positions it as a key player in the development of innovative therapeutic agents.